Cas no 135529-19-0 (N-(4-Aminobenzenesulfonyl) Sulfamethoxazole N-Acetate)

• Product Name: N-(4-Aminobenzenesulfonyl) Sulfamethoxazole N-Acetate
• CAS No: 135529-19-0
• MF: C₁₈H₁₈N₄O₆S₂
• MW: 450.488721370697
• MDL: MFCD01172466
• CID: 4589861
• PubChem ID: 2273501
• Update Time: 2025-07-15

N-(4-Aminobenzenesulfonyl) Sulfamethoxazole N-Acetate Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)amino]sulfonyl}phenyl)acetamide
• N-[4-({4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}sulfamoyl)phenyl]acetamide
• N-[4-[[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]sulfamoyl]phenyl]acetamide
• BAS 00803364
• Maybridge1_003775
• Cambridge id 5796360
• Oprea1_569420
• Oprea1_342384
• ARONIS000116
• HMS552D13
• STK026467
• BB0277508
• N-{4-[4-(5-Methyl-isoxazol-3-ylsulfamoyl)-p
• 135529-19-0
• AS-74247
• N-(4-(N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)sulfamoyl)phenyl)acetamide
• CS-0315180
• DTXSID501124436
• CCG-3202
• N-(4-Aminobenzenesulfonyl) Sulfamethoxazole N-Acetate
• N-[4-[[[4-[[(5-Methyl-3-isoxazolyl)amino]sulfonyl]phenyl]amino]sulfonyl]phenyl]acetamide
• AKOS000489732
• D93094
• N-(4-([(4-([(5-METHYL-3-ISOXAZOLYL)AMINO]SULFONYL)PHENYL)AMINO]SULFONYL)PHENYL)ACETAMIDE

• MDL： MFCD01172466
• Inchi： 1S/C18H18N4O6S2/c1-12-11-18(20-28-12)22-30(26,27)17-9-5-15(6-10-17)21-29(24,25)16-7-3-14(4-8-16)19-13(2)23/h3-11,21H,1-2H3,(H,19,23)(H,20,22)
• InChI Key： SQPUFLYSLCMEPT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC1C=CC(=CC=1)S(NC1C=C(C)ON=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 450.06677665g/mol
• Monoisotopic Mass: 450.06677665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 164

Additional information on N-(4-Aminobenzenesulfonyl) Sulfamethoxazole N-Acetate

Comprehensive Overview of N-(4-Aminobenzenesulfonyl) Sulfamethoxazole N-Acetate (CAS No. 135529-19-0)

N-(4-Aminobenzenesulfonyl) Sulfamethoxazole N-Acetate (CAS No. 135529-19-0) is a chemically modified derivative of sulfamethoxazole, a well-known sulfonamide antibiotic. This compound has garnered significant attention in pharmaceutical research due to its potential applications in drug development and antimicrobial studies. The N-acetate modification enhances its solubility and bioavailability, making it a promising candidate for further investigation.

The compound's structure features a sulfonamide group, which is pivotal for its biological activity. Researchers are particularly interested in its mechanism of action, which involves the inhibition of bacterial folate synthesis. This aligns with current trends in antibiotic resistance research, a hot topic in the scientific community. With the rise of multidrug-resistant bacteria, compounds like N-(4-Aminobenzenesulfonyl) Sulfamethoxazole N-Acetate are being explored for their potential to overcome resistance mechanisms.

In recent years, the demand for novel antimicrobial agents has surged, driven by global health challenges. CAS No. 135529-19-0 is often searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its N-acetate derivative status also makes it a subject of interest in pharmacokinetic studies, where researchers aim to optimize drug delivery systems.

From a synthetic chemistry perspective, the preparation of N-(4-Aminobenzenesulfonyl) Sulfamethoxazole N-Acetate involves multi-step organic reactions, including sulfonylation and acetylation. These processes are critical for achieving high purity and yield, which are essential for pharmaceutical applications. The compound's sulfonamide backbone is a common motif in medicinal chemistry, further underscoring its importance.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling and disposal protocols must be followed to ensure lab safety. This aligns with the growing emphasis on sustainable and responsible research practices, a trend that resonates with both academia and industry.

In summary, N-(4-Aminobenzenesulfonyl) Sulfamethoxazole N-Acetate (CAS No. 135529-19-0) represents a fascinating area of study in pharmaceutical sciences. Its unique properties and potential applications make it a valuable subject for researchers tackling antibiotic resistance and drug development challenges. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in antimicrobial research.